Cas no 2090420-38-3 (5-(5-bromo-2-methylphenyl)-1H-pyrazole-4-carboxylic acid)

• Product name: 5-(5-bromo-2-methylphenyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2090420-38-3
• MF: C₁₁H₉BrN₂O₂
• MW: 281.105361700058
• CID: 6405817
• PubChem ID: 84209302

5-(5-bromo-2-methylphenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-bromo-2-methylphenyl)-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 3-(5-bromo-2-methylphenyl)-
• EN300-1906216
• 2090420-38-3

• Inchi： 1S/C11H9BrN2O2/c1-6-2-3-7(12)4-8(6)10-9(11(15)16)5-13-14-10/h2-5H,1H3,(H,13,14)(H,15,16)
• InChI Key： VEZQPVNPVMBHFZ-UHFFFAOYSA-N
• SMILES： N1C=C(C(O)=O)C(C2=CC(Br)=CC=C2C)=N1

Computed Properties

• Exact Mass: 279.98474g/mol
• Monoisotopic Mass: 279.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.641±0.06 g/cm3(Predicted)
• Boiling Point: 444.8±40.0 °C(Predicted)
• pka: 3.48±0.36(Predicted)

Additional information on 5-(5-bromo-2-methylphenyl)-1H-pyrazole-4-carboxylic acid

5-(5-Bromo-2-Methylphenyl)-1H-Pyrazole-4-Carboxylic Acid: A Comprehensive Overview

5-(5-Bromo-2-Methylphenyl)-1H-Pyrazole-4-Carboxylic Acid (CAS No. 2090420-38-3) is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, often abbreviated as BrMePyraCarb, belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug discovery and advanced materials. The molecule's unique combination of functional groups, including a bromine atom, a methyl group, and a carboxylic acid moiety, contributes to its intriguing chemical properties and potential for further exploration.

The synthesis of 5-(5-Bromo-2-Methylphenyl)-1H-Pyrazole-4-Carboxylic Acid involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is followed by the introduction of the bromine and methyl substituents on the aromatic ring, which are critical for tuning the compound's electronic and steric properties. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production.

One of the most promising applications of this compound lies in its potential as a building block for drug development. Pyrazole derivatives are well-documented for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, BrMePyraCarb has shown promise as a lead compound in anti-inflammatory and anticancer drug discovery programs. Its bromine substituent enhances its ability to interact with biological systems, while the methyl group provides steric bulk that can improve pharmacokinetic properties such as bioavailability.

Recent studies have also explored the use of 5-(5-Bromo-2-Methylphenyl)-1H-Pyrazole-4-Carboxylic Acid in materials science, particularly in the development of advanced polymers and coatings. The carboxylic acid group can participate in polymerization reactions, leading to materials with tailored mechanical and thermal properties. Additionally, its aromatic structure makes it a candidate for use in organic electronics, where it could serve as a component in light-emitting diodes (LEDs) or photovoltaic devices.

The chemical stability of BrMePyraCarb is another area of interest. Under standard conditions, the compound exhibits excellent stability, which is crucial for its practical applications. However, recent research has highlighted its reactivity under specific conditions, such as high temperatures or acidic environments. These findings have implications for both its synthesis and its potential use in industrial settings.

In terms of environmental impact, 5-(5-Bromo-2-Methylphenyl)-1H-Pyrazole-4-Carboxylic Acid has been evaluated for its biodegradability and toxicity. Initial studies suggest that it is not highly toxic to aquatic organisms at environmentally relevant concentrations. However, further research is needed to fully understand its long-term effects on ecosystems.

The growing interest in BrMePyraCarb has led to an increase in collaborative research efforts between academia and industry. These partnerships aim to accelerate the translation of fundamental discoveries into practical applications. For example, ongoing projects are exploring its potential as a precursor for novel antibiotics or as a component in advanced nanomaterials.

In conclusion, 5-(5-Bromo-2-Methylphenyl)-1H-Pyrazole-4-Carboxylic Acid (CAS No. 2090420-38-3) represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within medicinal chemistry and materials science.